Cas no 1261588-82-2 (2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile)

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile is a fluorinated pyridine derivative characterized by its trifluoromethoxy and trifluoromethyl substituents, which enhance its electronic and steric properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of multiple fluorine atoms contributes to increased lipophilicity and metabolic stability, making it valuable for applications requiring improved bioavailability. Its rigid pyridine core and electron-withdrawing groups also facilitate selective reactivity in cross-coupling and nucleophilic substitution reactions. The compound's structural features make it suitable for developing advanced materials and specialty chemicals with tailored performance characteristics.
2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile structure
1261588-82-2 structure
Product Name:2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
CAS No:1261588-82-2
MF:C15H8F6N2O
MW:346.227244377136
CID:4986967
Update Time:2025-06-11

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
    • Inchi: 1S/C15H8F6N2O/c16-14(17,18)12-6-5-9(7-8-22)13(23-12)10-3-1-2-4-11(10)24-15(19,20)21/h1-6H,7H2
    • InChI Key: LKUCPQMXEVFBJT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(CC#N)C(C2C=CC=CC=2OC(F)(F)F)=N1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 469
  • XLogP3: 4.3
  • Topological Polar Surface Area: 45.9

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013003506-250mg
2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
1261588-82-2 97%
250mg
$484.80 2023-09-03
Alichem
A013003506-500mg
2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
1261588-82-2 97%
500mg
$806.85 2023-09-03
Alichem
A013003506-1g
2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile
1261588-82-2 97%
1g
$1534.70 2023-09-03

Additional information on 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile

Research Briefing on 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1261588-82-2)

2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1261588-82-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by the presence of trifluoromethoxy and trifluoromethyl groups, confers enhanced metabolic stability and lipophilicity, making it an attractive scaffold for drug design. Recent synthetic approaches have optimized the yield and purity of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile, with methodologies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis gaining prominence. These advancements have facilitated its broader use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinase targets, including JAK2 and EGFR, which are implicated in various cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that a series of analogs derived from 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile showed nanomolar IC50 values against JAK2, with promising selectivity profiles. These findings underscore its potential as a lead compound for the development of targeted therapies.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with its biological targets. The trifluoromethyl and trifluoromethoxy groups appear to play a critical role in stabilizing ligand-receptor complexes through hydrophobic interactions and halogen bonding, as highlighted in a recent publication in Bioorganic & Medicinal Chemistry Letters. These insights are guiding the rational design of next-generation derivatives with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profiles of 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile-based compounds. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Additionally, the compound's potential applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, are being investigated, broadening its scope in drug discovery.

In conclusion, 2-(2-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-3-acetonitrile represents a versatile and pharmacologically relevant scaffold with significant potential in medicinal chemistry. Continued research into its synthesis, mechanism of action, and therapeutic applications will likely yield valuable contributions to the field. This briefing highlights the need for interdisciplinary collaboration to fully exploit its capabilities and translate preclinical findings into clinical advancements.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.